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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Propoxyethanol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
minimizing health risks associated with this chemical.

Chemical Profile: 2-Propoxyethanol, also known as Ethylene Glycol Propyl Ether, is a
flammable liquid and vapor that can cause severe eye irritation and is harmful if absorbed
through the skin.[1] It may also lead to skin and respiratory tract irritation, blood abnormalities,
and potential liver and kidney damage.[1]

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PELS) established by the
Occupational Safety and Health Administration (OSHA) for 2-Propoxyethanol.[1] However, it is
crucial to keep airborne levels as low as possible. The American Conference of Governmental
Industrial Hygienists (ACGIH) has not listed a Threshold Limit Value (TLV) for this chemical. In
the absence of specific limits, it is prudent to adhere to the general duty clause of keeping the
workplace free from recognized hazards.
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Jurisdiction Limit Type Value

OSHA PEL (8-hour TWA) Not Established
NIOSH REL (10-hour TWA) Not Established
ACGIH TLV (8-hour TWA) Not Established

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure to 2-Propoxyethanol.
The following table summarizes the required PPE for handling this chemical.

Body Part Protection MateriallType Standard
Chemical splash OSHA 29 CFR
Eyes/Face Safety Goggles
goggles 1910.133 or EN166
) Butyl Rubber,
Skin Gloves

Neoprene

) ] Lab coat, apron, or
Protective Clothing
coveralls

Air-purifying respirator
puritying P NIOSH/MSHA or EN

Respiratory Respirator with organic vapor 149 approved

cartridges

Glove Selection:

While specific breakthrough time data for 2-Propoxyethanol is limited, data for analogous
glycol ethers like 2-ethoxyethanol and 2-butoxyethanol indicate that disposable nitrile gloves
are not recommended for anything other than very short-term exposure. For prolonged contact,
more robust gloves are necessary.
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Glove Material Recommendation Rationale

Excellent resistance to ketones
and esters, which are

Butyl Rubber Recommended o
structurally similar to glycol

ethers.

Good resistance to a broad

range of chemicals, including
Neoprene Recommended )

alcohols and some organic

solvents.

Studies on similar glycol ethers
Nitrile Not for prolonged use show rapid breakthrough times

for disposable nitrile gloves.[2]

Poor resistance to organic
Natural Rubber Not Recommended
solvents.

Always inspect gloves for any signs of degradation or perforation before use.

Operational Plan for Handling 2-Propoxyethanol

Adherence to a strict operational protocol is essential for minimizing the risk of exposure and
accidents.

[EEN

. Engineering Controls:

Always handle 2-Propoxyethanol in a well-ventilated area.[1]

Use a chemical fume hood for all procedures that may generate vapors.

Ensure that an eyewash station and safety shower are readily accessible.[3]

2. Safe Handling Procedures:

Ground and bond containers when transferring the material to prevent static discharge.[1][3]

Avoid contact with eyes, skin, and clothing.[1]
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» Keep the container tightly closed when not in use.[1][2]

o Keep away from heat, sparks, and open flames.[1][2]

3. Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1][3]

e Store in a tightly sealed container.[1]

e On long-term storage, 2-Propoxyethanol may form explosive peroxides; periodic testing for

peroxides is recommended.[1]

Emergency Response Plan

Immediate and appropriate action is critical in the event of a spill or personal exposure.

Personal Exposure:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention.[1][4][5]

Skin Contact

Remove contaminated clothing and shoes.
Flush skin with plenty of water for at least 15

minutes. Seek medical aid.[1][6]

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

Inhalation . . _ —
breathing has stopped, give artificial respiration.
Seek immediate medical attention.[1][6]
Do not induce vomiting. If the victim is

Ingestion conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1]
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Spill Response:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Increase ventilation to the area.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[1]

Clean: Decontaminate the spill area.

Report: Report the incident to the appropriate safety officer.

Disposal Plan

All 2-Propoxyethanol waste must be treated as hazardous waste.

o Waste Collection: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a designated, properly labeled, and sealed container.

» Disposal Regulations: Chemical waste generators must adhere to US EPA guidelines for the
classification and disposal of hazardous waste as listed in 40 CFR Parts 261.3.[1]
Additionally, consult state and local hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]

o Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and dispose of the waste. Do not dispose of 2-Propoxyethanol down the drain.[2]

Visual Guides

The following diagrams illustrate key workflows for handling 2-Propoxyethanol safely.
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2-Propoxyethanol?

;

Assess Risk of Exposure j

QSpIash, Vapor, Incidental Contact)

Chemical Splash Goggles

(EN166 / ANSI Z87.1)

Y

A[Select Appropriate PPE)

Gloves (Butyl Rubber/Neoprene)
+ Lab Coat/Apron

Use NIOSH-Approved Respirator
with Organic Vapor Cartridges

Is Ventilation Inadequate or
Vapors Likely?

(Work in Fume Hood]

> Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Propoxyethanol.
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2-Propoxyethanol Spill Occurs

[Evacuate Immediate AreaD

:
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Contained Uncontained
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QGloves, Goggles, Respirator if needed) Call Environmental Health & Safety

' ;

Contain Spill with Secure Area and
Inert Absorbent Material Await Professional Response

Collect Absorbed Material
into Labeled Waste Container

:

@econtaminate Spill Area

;

Dispose of Waste as
Hazardous Material

[Complete Spill ReporD
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Caption: Emergency Response Workflow for a 2-Propoxyethanol Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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